Cas no 557107-03-6 (1H-Indole, 2-(2-bromoethyl)-)

• Product Name: 1H-Indole, 2-(2-bromoethyl)-
• CAS No: 557107-03-6
• MF: C₁₀H₁₀BrN
• MW: 224.097101688385
• CID: 1595218
• PubChem ID: 22262670
• Update Time: 2025-04-21

1H-Indole, 2-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 2-(2-bromoethyl)-
• 2-(2-bromoethyl)-1H-indole
• 557107-03-6
• XCCDTRUNWZWKQR-UHFFFAOYSA-N
• SCHEMBL2970418
• A935766
• DB-089451
• E75549
• DTXSID80624041
• BS-46612
• bromoethylindole
• EN300-367729
• 2-bromoethylindole

• Inchi： 1S/C10H10BrN/c11-6-5-9-7-8-3-1-2-4-10(8)12-9/h1-4,7,12H,5-6H2
• InChI Key： XCCDTRUNWZWKQR-UHFFFAOYSA-N
• SMILES： BrCCC1=CC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 222.9997
• Monoisotopic Mass: 222.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 15.8Ų

Experimental Properties

• PSA: 15.79